Cas no 2680830-90-2 (4-(2-Acetamido-1,1-difluoroethyl)benzoic acid)

• Product Name: 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid
• CAS No: 2680830-90-2
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5650007
• PubChem ID: 165919883
• Update Time: 2025-10-31

4-(2-Acetamido-1,1-difluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277525
• 4-(2-acetamido-1,1-difluoroethyl)benzoic acid
• 2680830-90-2
• 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid

• Inchi： 1S/C11H11F2NO3/c1-7(15)14-6-11(12,13)9-4-2-8(3-5-9)10(16)17/h2-5H,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： NVJIILIVSQCPRK-UHFFFAOYSA-N
• SMILES： FC(CNC(C)=O)(C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid

Comprehensive Overview of 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid (CAS No. 2680830-90-2)

4-(2-Acetamido-1,1-difluoroethyl)benzoic acid (CAS No. 2680830-90-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluoroethyl moiety and the acetamido group in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The compound's benzoic acid derivative nature allows it to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in AI-driven drug design. With the rise of computational chemistry and machine learning in molecular modeling, 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid has been investigated for its binding affinity to specific enzymes, aligning with the growing demand for precision medicine solutions.

In the context of sustainable chemistry, this compound is also being evaluated for its environmental impact. Fluorinated compounds often face scrutiny due to their persistence in ecosystems, but advancements in green synthesis methods aim to mitigate these concerns. The difluoroethyl group, in particular, is studied for its metabolic stability, which is crucial for reducing bioaccumulation risks—a key focus in modern pharmaceutical development.

From a commercial perspective, 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid is sought after by specialty chemical suppliers catering to life sciences and material science industries. Its applications extend beyond pharmaceuticals; it is also used in the synthesis of advanced polymeric materials with tailored properties, such as enhanced thermal stability or solubility. This dual utility underscores its importance in interdisciplinary research.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for industrial use. As regulatory standards tighten globally, the demand for high-quality fluorinated building blocks like this one continues to rise, driven by the need for compliant and efficient chemical processes.

In summary, 4-(2-Acetamido-1,1-difluoroethyl)benzoic acid (CAS No. 2680830-90-2) represents a convergence of innovation in drug discovery, material science, and sustainable chemistry. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring relevance in both academic and industrial settings.